Cas no 131358-04-8 (1,2-Diethoxy-4-ethylbenzene)

• Product Name: 1,2-Diethoxy-4-ethylbenzene
• CAS No: 131358-04-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6642367
• PubChem ID: 528827
• Update Time: 2024-01-29

1,2-Diethoxy-4-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 131358-04-8
• 1,2-Diethoxy-4-ethyl benzene
• 1,2-Diethoxy-4-ethylbenzene
• SCHEMBL2521728
• UBLKIWURCMXRBT-UHFFFAOYSA-N
• Benzene, 1,2-diethoxy-4-ethyl

• Inchi： 1S/C12H18O2/c1-4-10-7-8-11(13-5-2)12(9-10)14-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： UBLKIWURCMXRBT-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC)OCC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų